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Cerium(III) Chloride: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of Cerium(III) chloride (CeCl₃). The information is curated for researchers,

scientists, and professionals in drug development who utilize this versatile compound in various

applications, from organic synthesis to materials science. This document summarizes key

quantitative data in structured tables, details experimental protocols for property determination,

and provides a visual representation of the dehydration process of its hydrated form.

Physical and Chemical Properties
Cerium(III) chloride is a compound of cerium and chlorine that exists in both anhydrous

(CeCl₃) and hydrated forms, most commonly as the heptahydrate (CeCl₃·7H₂O). It is a white,

hygroscopic solid that readily absorbs water from the atmosphere.[1][2] The anhydrous form is

soluble in ethanol and acetone, while both forms are highly soluble in water.[1][2]

Quantitative Data Summary
The following tables provide a summary of the key physical and chemical properties of both

anhydrous and heptahydrate forms of Cerium(III) chloride for easy comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1198290?utm_src=pdf-interest
https://www.benchchem.com/product/b1198290?utm_src=pdf-body
https://www.benchchem.com/product/b1198290?utm_src=pdf-body
https://myphysicsclassroom.in/susceptibility-guoys-balance-method-manual/
https://www.jove.com/v/10304/the-evans-method-calculating-unpaired-electrons-magnetic
https://myphysicsclassroom.in/susceptibility-guoys-balance-method-manual/
https://www.jove.com/v/10304/the-evans-method-calculating-unpaired-electrons-magnetic
https://www.benchchem.com/product/b1198290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: General and Physical Properties

Property
Cerium(III) chloride
(Anhydrous)

Cerium(III) chloride
(Heptahydrate)

Chemical Formula CeCl₃[1] CeCl₃·7H₂O[1]

Molar Mass 246.48 g/mol [1] 372.58 g/mol [1]

Appearance Fine white powder[1][3] Yellow crystalline powder[3][4]

Density 3.97 g/cm³[1][3] ~3.94 g/mL[5]

Melting Point 817 °C[1][3] 90 °C (decomposes)[1]

Boiling Point 1727 °C[1][3] Not applicable

Table 2: Solubility and Structural Properties

Property
Cerium(III) chloride
(Anhydrous)

Cerium(III) chloride
(Heptahydrate)

Solubility in Water Highly soluble[1][2] Highly soluble[4]

Solubility in Organic Solvents
Soluble in ethanol and

acetone[1][3]

Soluble in alcohol and

acetone[5]

Crystal Structure Hexagonal (UCl₃ type)[1][3] Orthorhombic[3]

Space Group P6₃/m[1][3] Not specified

Lattice Constants a = 7.45 Å, c = 4.31 Å[3] Not specified

Magnetic Susceptibility (χ) +2490.0·10⁻⁶ cm³/mol[1] Not specified

Key Chemical Characteristics
Cerium(III) chloride is a versatile reagent, primarily owing to its nature as a Lewis acid. This

property is harnessed in numerous organic transformations.
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Lewis Acidity: CeCl₃ acts as a Lewis acid, a characteristic that is central to its application in

organic synthesis. It is used to catalyze reactions such as Friedel-Crafts alkylation and

acylation.[3][6]

Luche Reduction: In combination with sodium borohydride, Cerium(III) chloride
heptahydrate is famously used in the Luche reduction, a method for the 1,2-reduction of α,β-

unsaturated ketones to allylic alcohols with high selectivity.[1][2]

Hydrolysis: The hydrated forms of Cerium(III) chloride can undergo hydrolysis upon

heating, which can lead to the formation of cerium oxychloride (CeOCl).[1][2] To obtain the

pure anhydrous form, specific dehydration protocols must be followed.

Experimental Protocols
This section details the methodologies for key experiments related to the characterization and

preparation of Cerium(III) chloride.

Protocol 1: Synthesis of Anhydrous Cerium(III) Chloride
from Heptahydrate
This protocol describes the thermal dehydration of Cerium(III) chloride heptahydrate to its

anhydrous form, a crucial step for many of its applications in organic synthesis.

Materials:

Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

Round-bottom flask

Vacuum pump

Heating mantle with a temperature controller

Mortar and pestle

Inert atmosphere (e.g., argon or nitrogen)

Procedure:
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Place powdered Cerium(III) chloride heptahydrate into a round-bottom flask.

Connect the flask to a vacuum line.

Gradually heat the flask under vacuum. A step-wise heating process is recommended to

prevent the formation of cerium oxychloride.[6][7]

Heat to 90-100 °C for 1.5-2 hours with intermittent shaking to yield the monohydrate.[6]

After cooling and quickly pulverizing the resulting solid under an inert atmosphere,

continue heating.[6]

Gradually increase the temperature to 140-150 °C and maintain for at least 2 hours under

high vacuum (0.1-0.2 mm).[6]

Once the dehydration is complete, cool the flask to room temperature under vacuum or an

inert atmosphere.

The resulting fine white powder is anhydrous Cerium(III) chloride. It should be stored in a

desiccator or glovebox to prevent rehydration.

Protocol 2: Determination of Crystal Structure by X-ray
Diffraction (XRD)
This protocol outlines the general procedure for analyzing the crystal structure of Cerium(III)
chloride powder.

Instrumentation:

Powder X-ray diffractometer (e.g., Panalytical EMPYREAN) with a suitable detector (e.g.,

linear X'celerator)[8]

X-ray source (e.g., Cu Kα radiation)[8]

Procedure:

Sample Preparation: Finely grind the Cerium(III) chloride sample to a homogenous powder.

Mount the powder on a sample holder. For air-sensitive anhydrous samples, use an airtight
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sample holder.

Data Collection:

Place the sample holder in the diffractometer.

Set the instrument parameters, including the X-ray source voltage and current, scan range

(e.g., 10-90° 2θ), step size, and scan speed.

Initiate the data collection.

Data Analysis:

Process the raw diffraction data to obtain a diffractogram (intensity vs. 2θ).

Identify the peak positions and intensities.

Compare the experimental pattern with standard diffraction patterns from databases (e.g.,

ICDD) to confirm the phase.

For detailed structural analysis, perform Rietveld refinement of the powder diffraction data

to determine lattice parameters, space group, and atomic positions.[8]

Protocol 3: Measurement of Magnetic Susceptibility
using the Gouy Method
This protocol describes a classic method for determining the magnetic susceptibility of a

paramagnetic substance like Cerium(III) chloride.

Instrumentation:

Gouy balance

Electromagnet with a power supply

Analytical balance

Sample tube (Gouy tube)
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Procedure:

Calibration: Calibrate the Gouy balance using a known standard with a similar magnetic

susceptibility.

Sample Preparation:

Weigh the empty Gouy tube (m_empty).

Fill the tube with the powdered Cerium(III) chloride sample to a specific height and weigh

it again (m_full). The mass of the sample is m_sample = m_full - m_empty.

Measurement without Magnetic Field: Suspend the filled Gouy tube from the balance

between the poles of the electromagnet (field off) and record the weight (W_off).

Measurement with Magnetic Field: Turn on the electromagnet to a constant and known field

strength. Record the new apparent weight of the sample (W_on).

Calculation: The change in weight (ΔW = W_on - W_off) is proportional to the magnetic

susceptibility of the sample. The mass susceptibility (χ_g) can be calculated using the

formula: χ_g = (2 * L * ΔW) / (H² * m_sample) where L is the length of the sample, and H is

the magnetic field strength. The molar susceptibility (χ_m) is then obtained by multiplying

χ_g by the molar mass of Cerium(III) chloride.

Dehydration of Cerium(III) Chloride Heptahydrate
The process of dehydrating Cerium(III) chloride heptahydrate is a critical procedure for

obtaining the anhydrous form required for many chemical reactions. The dehydration proceeds

through intermediate hydrates before yielding the final anhydrous product. Careful control of

temperature and pressure is essential to prevent the formation of undesirable byproducts such

as cerium oxychloride.
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Caption: Dehydration pathway of Cerium(III) chloride heptahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1198290#physical-and-chemical-properties-of-
cerium-iii-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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